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Compound of Interest

Compound Name: Nekal

Cat. No.: B083116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nekal, an anionic

surfactant, in the formulation of industrial cleaning agents. This document details its chemical

properties, role in cleaning formulations, and protocols for evaluating its performance.

Introduction to Nekal
Nekal is a brand name for a series of anionic surfactants based on alkyl naphthalene

sulfonates. A common variant is sodium dibutyl naphthalene sulfonate.[1][2][3][4] These

surfactants are highly effective wetting and dispersing agents, making them valuable

components in a wide range of industrial cleaning applications, from heavy-duty degreasers to

textile scouring agents.[3][4][5][6]

Key Properties of Nekal (Sodium Dibutyl Naphthalene Sulfonate):
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Property Value Reference

CAS Number 25638-17-9 [1]

Molecular Formula C₁₈H₂₃NaO₃S [1]

Appearance

Light brown to off-white

powder/flakes or a dark brown

aqueous solution.

[2]

Solubility Highly soluble in water. [2]

Critical Micelle Concentration

(CMC)
0.1–1 g/L [2]

Stability

Stable in acidic (pH > 2) and

alkaline conditions, and

resistant to hard water.

[2]

Role of Nekal in Industrial Cleaning Formulations
Nekal's primary function in industrial cleaning agents is to reduce the surface tension of water,

allowing the cleaning solution to penetrate and wet surfaces more effectively.[3] This wetting

action is crucial for lifting and removing soils, particularly oily and greasy contaminants.

Mechanism of Action:

Wetting: The amphiphilic nature of Nekal, with its hydrophobic naphthalene and butyl groups

and hydrophilic sulfonate group, allows it to orient itself at the interface between the cleaning

solution and the soiled surface. This reduces the surface tension, enabling the solution to

spread and penetrate the soil.

Emulsification: Nekal molecules surround oil and grease droplets, forming micelles that

disperse the soil into the cleaning solution and prevent it from redepositing on the surface.[3]

[5]

Dispersion: It aids in breaking down and suspending particulate matter within the cleaning

solution.
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The following diagram illustrates the role of Nekal and other components in a typical industrial

cleaning formulation.

Logical Relationship of Components in an Industrial Cleaning Agent

Cleaning Formulation Function

Water Nekal (Wetting Agent)
dissolves

Builder (e.g., Sodium Metasilicate)
synergizes with

Reduces Surface Tension

Solvent (e.g., Glycol Ether)
enhances action of

Softens Water & Sequesters Ions

Corrosion Inhibitor
compatible with

Dissolves Organic Soils

Protects Metal Surfaces

Click to download full resolution via product page

Caption: Role of Nekal in a Cleaning Formulation.

Example Formulations
Below are example formulations for a heavy-duty alkaline degreaser and a neutral metal

cleaner incorporating Nekal.

Table 1: Example Heavy-Duty Alkaline Degreaser
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Component Function Concentration (w/w %)

Deionized Water Solvent 80 - 90

Sodium Hydroxide (50%) Alkalinity Source 5 - 10

Sodium Metasilicate Builder, Corrosion Inhibitor 2 - 5

Nekal (Sodium Dibutyl

Naphthalene Sulfonate)
Wetting Agent, Detergent 1 - 3

Glycol Ether DB Solvent 1 - 3

Tetrasodium EDTA Chelating Agent 0.5 - 1

Table 2: Example Neutral Metal Cleaner

Component Function Concentration (w/w %)

Deionized Water Solvent 85 - 95

Nekal (Sodium Dibutyl

Naphthalene Sulfonate)
Wetting Agent, Detergent 2 - 5

Non-ionic Surfactant (e.g.,

Alcohol Ethoxylate)
Co-surfactant, Degreaser 1 - 3

Sodium Citrate Builder, pH Buffer 1 - 2

Corrosion Inhibitor (e.g.,

Tolyltriazole)
Metal Protection 0.1 - 0.5

Biocide Preservative 0.1 - 0.2

Experimental Protocols
The following protocols are designed to evaluate the performance of industrial cleaning agents

containing Nekal.

Protocol for Evaluating Wetting Efficiency (Draves Test
Adaptation)
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This protocol determines the time it takes for a weighted cotton skein to sink in a solution of the

cleaning agent, providing a measure of its wetting efficiency.

Materials:

1 L graduated cylinder

5 g cotton skein

3 g hook and 40 g weight

Stopwatch

Cleaning solution containing Nekal at various concentrations

Procedure:

Prepare 1 L of the cleaning solution at the desired concentration.

Pour 800 mL of the solution into the 1 L graduated cylinder.

Attach the 3 g hook to the cotton skein and the 40 g weight to the hook.

Holding the free end of the skein, gently lower it into the graduated cylinder.

Simultaneously start the stopwatch and release the skein.

Stop the stopwatch when the skein completely sinks below the surface of the solution.

Record the wetting time in seconds.

Repeat the measurement three times and calculate the average wetting time.

Table 3: Hypothetical Wetting Efficiency Data
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Nekal Concentration (g/L) Average Wetting Time (seconds)

0.1 120

0.5 45

1.0 20

2.0 15

Protocol for Determining Cleaning Efficiency
(Gravimetric Method)
This protocol, adapted from ASTM G122, quantifies the cleaning performance by measuring

the weight of soil removed from a standardized coupon.

Materials:

Stainless steel coupons (e.g., 5 cm x 5 cm)

Industrial grease or oil (e.g., SAE 30 motor oil)

Analytical balance (readable to 0.1 mg)

Beakers

Ultrasonic bath or mechanical shaker

Oven

Cleaning solution containing Nekal

Procedure:

Clean the stainless steel coupons thoroughly with a suitable solvent (e.g., acetone) and dry

them in an oven.

Weigh each clean, dry coupon and record the weight (W1).
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Apply a consistent amount of the industrial soil (e.g., 0.1 g) to each coupon.

Weigh the soiled coupon and record the weight (W2). The weight of the soil is Ws = W2 -

W1.

Prepare the cleaning solution in beakers.

Immerse the soiled coupons in the cleaning solution and agitate for a set time (e.g., 10

minutes) at a controlled temperature (e.g., 50°C) using an ultrasonic bath or shaker.

Remove the coupons, rinse with deionized water, and dry them in an oven.

Weigh the cleaned, dry coupons and record the final weight (W3).

Calculate the cleaning efficiency as a percentage: Cleaning Efficiency (%) = [(W2 - W3) / Ws]

x 100

Table 4: Hypothetical Cleaning Efficiency on Stainless Steel

Formulation Nekal Conc. (%) Soil Type
Cleaning Efficiency
(%)

Alkaline Degreaser 1 Motor Oil 85

Alkaline Degreaser 2 Motor Oil 95

Neutral Cleaner 3 Cutting Fluid 90

Neutral Cleaner 5 Cutting Fluid 98

The following diagram illustrates the experimental workflow for evaluating the cleaning

efficiency.
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Experimental Workflow for Cleaning Efficiency Evaluation

1. Prepare & Weigh Clean Coupon (W1)

2. Apply Soil & Weigh Soiled Coupon (W2)

3. Immerse in Cleaning Solution & Agitate

4. Rinse & Dry Coupon

5. Weigh Cleaned Coupon (W3)

6. Calculate Cleaning Efficiency

Click to download full resolution via product page

Caption: Workflow for Gravimetric Cleaning Evaluation.

Conclusion
Nekal and its chemical equivalents are versatile and effective anionic surfactants for use in a

variety of industrial cleaning formulations. Their excellent wetting and dispersing properties

contribute significantly to the removal of tough industrial soils. The protocols outlined in these
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notes provide a framework for the systematic evaluation of Nekal-containing formulations,

enabling researchers and formulators to optimize their cleaning products for specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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